5-(3-nitrobenzoyl)-2,2'-biisoindole-1,1',3,3'-tetrone

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-5-(3-nitrobenzoyl)isoindole-1,3-dione
• InChI: InChI=1S/C23H11N3O7/c27-19(12-4-3-5-14(10-12)26(32)33)13-8-9-17-18(11-13)23(31)25(22(17)30)24-20(28)15-6-1-2-7-16(15)21(24)29/h1-11H
• InChI Key: HKWJFGUKSZAKCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C23H11N3O7
• Molecular Weight: 441.3 g/mol

Description

The compound “5-(3-nitrobenzoyl)-2,2’-biisoindole-1,1’,3,3’-tetrone” likely contains a nitrobenzoyl group attached to a biisoindole tetrone structure. Nitrobenzoyl compounds are a class of organic compounds containing a nitro group (-NO2) attached to a benzoyl group (C6H5CO-). Biisoindole tetrone is a type of polycyclic aromatic compound with two isoindole units.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and the nitro group. The nitro group is a strong electron-withdrawing group, which would influence the electronic structure of the molecule.

Chemical Reactions Analysis

Nitrobenzoyl compounds can undergo various reactions, including reduction of the nitro group to an amine, and nucleophilic acyl substitution reactions. The specific reactions that “5-(3-nitrobenzoyl)-2,2’-biisoindole-1,1’,3,3’-tetrone” might undergo would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could increase the compound’s reactivity. It might also impact the compound’s solubility due to the polarity of the nitro group.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with all chemicals, safe handling practices should be followed to minimize risk. The specific safety and hazards associated with this compound would depend on its physical and chemical properties. Some nitrobenzoyl compounds can be irritants and may pose other health risks.

Future Directions

The study of new and complex organic compounds like “5-(3-nitrobenzoyl)-2,2’-biisoindole-1,1’,3,3’-tetrone” is a vibrant field of research. Future work could involve exploring its potential applications, studying its reactivity, and developing efficient methods for its synthesis.